BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-3-fluoro-N-methyl-2-nitroaniline
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Bromo-3-fluoro-N-methyl-2-
Compound Name:
nitroaniline

cat. No.: B1381703

An In-depth Technical Guide on the Molecular Weight of 4-Bromo-3-fluoro-N-methyl-2-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the molecular weight of the chemical compound 4-
Bromo-3-fluoro-N-methyl-2-nitroaniline. The determination of an accurate molecular weight
is a foundational step in chemical research and drug development, essential for stoichiometric
calculations, analytical characterization, and ensuring the purity of synthesized compounds.

Chemical Identity and Molecular Formula

4-Bromo-3-fluoro-N-methyl-2-nitroaniline is a substituted aniline derivative. Its structure
consists of a benzene ring functionalized with four different groups: a bromo group, a fluoro
group, a methylamino group, and a nitro group. The systematic name defines the precise
location of each substituent, which is crucial for determining its exact elemental composition.

Based on its nomenclature, the molecular formula is derived as C7HsBrFN202.

Calculation of Molecular Weight

The molecular weight (MW) of a compound is calculated by summing the atomic weights of its
constituent atoms. The calculation relies on the molecular formula and the standard atomic
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weights of each element, which represent a weighted average of the masses of their naturally
occurring isotopes.

Experimental Protocol: Molecular Weight Determination
from Formula

The standard method for calculating the molecular weight from a known chemical formula is as
follows:

« I|dentify the Molecular Formula: Determine the exact number of atoms of each element in the
molecule. For 4-Bromo-3-fluoro-N-methyl-2-nitroaniline, the formula is C7HsBrFN20-.

¢ Obtain Standard Atomic Weights: Use the standard atomic weights for each element as
provided by the International Union of Pure and Applied Chemistry (IUPAC).

o

Carbon (C): 12.011 u

[¢]

Hydrogen (H): 1.008 u

[¢]

Bromine (Br): 79.904 u

o

Fluorine (F): 18.998 u

o

Nitrogen (N): 14.007 u

[¢]

Oxygen (O): 15.999 u

o Calculate Total Mass for Each Element: Multiply the number of atoms of each element by its
atomic weight.

e Sum the Masses: Add the total masses of all elements to arrive at the final molecular weight
of the compound. The unit is typically expressed in grams per mole ( g/mol ).

Data Presentation: Elemental Composition and
Molecular Weight
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The following table summarizes the quantitative data used to determine the molecular weight of
4-Bromo-3-fluoro-N-methyl-2-nitroaniline.

] . Total Mass
Atomic Weight o
Element Symbol Atom Count Contribution (
(g/mol)
g/mol )
Carbon C 7 12.011 84.077
Hydrogen H 6 1.008 6.048
Bromine Br 1 79.904 79.904
Fluorine F 1 18.998 18.998
Nitrogen N 2 14.007 28.014
Oxygen o} 2 15.999 31.998
Total C7HeBrFN202 19 249.039

The calculated molecular weight for 4-Bromo-3-fluoro-N-methyl-2-nitroaniline is 249.04
g/mol .

Visualization of Molecular Weight Calculation

The logical workflow for calculating the molecular weight from the compound's elemental
composition is illustrated in the diagram below.
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Caption: Workflow for calculating molecular weight.

¢ To cite this document: BenchChem. [4-Bromo-3-fluoro-N-methyl-2-nitroaniline molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381703#4-bromo-3-fluoro-n-methyl-2-nitroaniline-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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